Cas no 1017782-71-6 (tert-Butyl 4-(5-Bromo-2-thienyl)carbonyltetrahydro-1(2H)-pyrazinecarboxylate)
tert-Butyl 4-(5-Bromo-2-thienyl)carbonyltetrahydro-1(2H)-pyrazinecarboxylate Chemical and Physical Properties
Names and Identifiers
-
- tert-butyl 4-[(5-bromo-2-thienyl)carbonyl]tetrahydro-1(2H)-pyrazinecarboxylate
- tert-Butyl 4-(5-Bromo-2-thienyl)carbonyltetrahydro-1(2H)-pyrazinecarboxylate
-
- MDL: MFCD09972240
- Inchi: 1S/C14H19BrN2O3S/c1-14(2,3)20-13(19)17-8-6-16(7-9-17)12(18)10-4-5-11(15)21-10/h4-5H,6-9H2,1-3H3
- InChI Key: AQGGMJYQYBZNAZ-UHFFFAOYSA-N
- SMILES: N1(C(OC(C)(C)C)=O)CCN(C(C2SC(Br)=CC=2)=O)CC1
Computed Properties
- Exact Mass: 374.03
- Monoisotopic Mass: 374.03
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 21
- Rotatable Bond Count: 3
- Complexity: 406
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 78.1A^2
Experimental Properties
- Melting Point: 107-108°
tert-Butyl 4-(5-Bromo-2-thienyl)carbonyltetrahydro-1(2H)-pyrazinecarboxylate Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- HazardClass:IRRITANT
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
tert-Butyl 4-(5-Bromo-2-thienyl)carbonyltetrahydro-1(2H)-pyrazinecarboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | B588643-10mg |
tert-Butyl 4-[(5-Bromo-2-thienyl)carbonyl]tetrahydro-1(2H)-pyrazinecarboxylate |
1017782-71-6 | 10mg |
$ 50.00 | 2022-06-07 | ||
| TRC | B588643-50mg |
tert-Butyl 4-[(5-Bromo-2-thienyl)carbonyl]tetrahydro-1(2H)-pyrazinecarboxylate |
1017782-71-6 | 50mg |
$ 65.00 | 2022-06-07 | ||
| TRC | B588643-100mg |
tert-Butyl 4-[(5-Bromo-2-thienyl)carbonyl]tetrahydro-1(2H)-pyrazinecarboxylate |
1017782-71-6 | 100mg |
$ 80.00 | 2022-06-07 | ||
| Chemenu | CM310067-10g |
tert-Butyl 4-(5-bromothiophene-2-carbonyl)piperazine-1-carboxylate |
1017782-71-6 | 95% | 10g |
$378 | 2021-08-18 | |
| Chemenu | CM310067-1g |
tert-Butyl 4-(5-bromothiophene-2-carbonyl)piperazine-1-carboxylate |
1017782-71-6 | 95% | 1g |
$87 | 2023-01-20 | |
| Chemenu | CM310067-5g |
tert-Butyl 4-(5-bromothiophene-2-carbonyl)piperazine-1-carboxylate |
1017782-71-6 | 95% | 5g |
$259 | 2023-01-20 | |
| abcr | AB270157-1 g |
tert-Butyl 4-[(5-bromo-2-thienyl)carbonyl]tetrahydro-1(2H)-pyrazinecarboxylate, 95%; . |
1017782-71-6 | 95% | 1g |
€187.10 | 2023-04-26 | |
| abcr | AB270157-5 g |
tert-Butyl 4-[(5-bromo-2-thienyl)carbonyl]tetrahydro-1(2H)-pyrazinecarboxylate, 95%; . |
1017782-71-6 | 95% | 5g |
€478.80 | 2023-04-26 | |
| abcr | AB270157-10 g |
tert-Butyl 4-[(5-bromo-2-thienyl)carbonyl]tetrahydro-1(2H)-pyrazinecarboxylate, 95%; . |
1017782-71-6 | 95% | 10g |
€769.30 | 2023-04-26 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD201814-1g |
tert-Butyl 4-(5-bromothiophene-2-carbonyl)piperazine-1-carboxylate |
1017782-71-6 | 95+% | 1g |
¥553.0 | 2023-04-06 |
tert-Butyl 4-(5-Bromo-2-thienyl)carbonyltetrahydro-1(2H)-pyrazinecarboxylate Related Literature
-
Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
-
Xiao Liu,Jun Xu,Yinyun Lv,Wenyu Wu,Weisheng Liu,Yu Tang Dalton Trans., 2013,42, 9840-9846
Additional information on tert-Butyl 4-(5-Bromo-2-thienyl)carbonyltetrahydro-1(2H)-pyrazinecarboxylate
tert-Butyl 4-(5-Bromo-2-thienyl)carbonyltetrahydro-1(2H)-pyrazinecarboxylate: A Comprehensive Overview
The compound tert-butyl 4-(5-bromo-2-thienyl)carbonyltetrahydro-1(2H)-pyrazinecarboxylate, identified by the CAS number 1017782-71-6, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique structure, which includes a tert-butyl group, a 5-bromo-2-thienyl moiety, and a tetrahydro-pyrazine ring. The combination of these structural elements contributes to its distinctive chemical properties and reactivity.
Recent studies have highlighted the importance of thiophene-containing compounds in the development of new materials and drugs. The presence of the 5-bromo-2-thienyl group in this compound makes it particularly interesting for researchers exploring the synthesis of heterocyclic compounds. Thiophene rings are known for their aromaticity and stability, which can enhance the electronic properties of the molecule, making it suitable for applications in organic electronics and optoelectronics.
The tetrahydro-pyrazine ring in the compound adds another layer of complexity to its structure. Pyrazine derivatives are widely studied due to their potential as building blocks in medicinal chemistry. The tetrahydro form, in particular, introduces saturation into the ring system, which can influence the molecule's solubility, stability, and reactivity. This makes tert-butyl 4-(5-bromo-2-thienyl)carbonyltetrahydro-1(2H)-pyrazinecarboxylate a valuable intermediate in the synthesis of more complex molecules.
The carboxylic acid ester functionality present in this compound further enhances its versatility. Ester groups are commonly used in organic synthesis to protect carboxylic acids during reactions or to modify the physical properties of molecules. In this case, the tert-butyl ester group provides a bulky protecting group that can influence steric interactions within the molecule or with other reactants.
Recent research has focused on the synthesis and characterization of similar compounds, exploring their potential as inhibitors of various enzymes or as building blocks for drug discovery. For instance, studies have shown that pyrazine derivatives can exhibit anti-inflammatory or antioxidant activities, suggesting that this compound may have therapeutic potential when further developed.
In terms of synthesis, this compound can be prepared through a variety of methods, including coupling reactions or cyclization processes. The bromo substituent on the thiophene ring could serve as a site for further functionalization, enabling researchers to introduce additional groups or modify existing ones to tailor the molecule's properties.
The CAS number 1017782-71-6 is crucial for identifying this compound in scientific literature and databases. Accurate identification is essential for ensuring reproducibility in research and for complying with regulatory standards when handling chemical substances.
In conclusion, tert-butyl 4-(5-bromo-2-thienyl)carbonyltetrahydro-1(2H)-pyrazinecarboxylate represents an intriguing molecule with diverse applications across chemistry and pharmacology. Its unique structure and functional groups make it a valuable tool for researchers seeking to develop new materials or therapeutic agents. As ongoing studies continue to uncover its potential, this compound is likely to play an increasingly important role in both academic and industrial settings.
1017782-71-6 (tert-Butyl 4-(5-Bromo-2-thienyl)carbonyltetrahydro-1(2H)-pyrazinecarboxylate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)